Cas no 7789-75-5 (Calcium fluoride)

Calcium fluoride (CaF₂) is an inorganic compound with a cubic crystal structure, widely recognized for its optical and chemical properties. It exhibits high transparency across a broad spectral range, from ultraviolet to infrared, making it valuable for lenses, windows, and prisms in spectroscopic applications. Its low refractive index and dispersion contribute to minimal chromatic aberration. Chemically, calcium fluoride is highly resistant to acids and alkalis, ensuring stability in harsh environments. It also serves as a flux in metallurgy and a source of fluorine in industrial processes. With a high melting point (1,418°C) and low solubility in water, it is suitable for high-temperature and corrosive applications.
Calcium fluoride structure
Calcium fluoride structure
Product Name:Calcium fluoride
CAS No:7789-75-5
MF:CaF2
MW:78.0748
MDL:MFCD00010907
CID:47898
PubChem ID:24863582
Update Time:2025-06-19

Calcium fluoride Chemical and Physical Properties

Names and Identifiers

    • Calcium fluoride
    • Calcium difluoride
    • CALCIUM (II) FLUORIDE
    • FLUORITE
    • FLUORSPAR
    • FLUORSPARMEAL
    • NATURAL FLUOROSPAR
    • Acid-spar
    • CaF2
    • Calcium fluoride (CaF2)
    • calciumfluoride[caf2]
    • Fluorite, fluorspar
    • Irtran 3
    • Liparite
    • Met-spar
    • naturalfluorite
    • calcium fluoride anhydrous
    • Fluorite powder
    • Calciumfluoride (8CI)
    • Calcium difluoride (CaF2)
    • HO 100
    • 氟化钙生产厂家
    • Kalziumfluorid
    • Calcium fluoride, 99%, pure, anhydrous
    • Kalziumdifluorid
    • calcium(2+) difluoride
    • KSC377C5H
    • WUKWITHWXAAZEY-UHFFFAOYSA-L
    • CALCIUM FLUORIDE,OPTICAL GRADE
    • RP18371
    • MDL: MFCD00010907
    • Inchi: 1S/Ca.2FH/h;2*1H/q+2;;/p-2
    • InChI Key: WUKWITHWXAAZEY-UHFFFAOYSA-L
    • SMILES: [Ca+2].[F-].[F-]

Computed Properties

  • Exact Mass: 77.95940
  • Monoisotopic Mass: 77.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless crystal, cubic crystal system.
  • Density: 3.18 g/mL at 25 °C(lit.)
  • Melting Point: 1402 ºC
  • Boiling Point: 2500 °C(lit.)
  • Flash Point: 2500°C
  • Refractive Index: 1.434
  • Solubility: Slightly soluble in acid; insoluble in acetone.
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with acids.
  • PSA: 0.00000
  • LogP: -5.99200
  • Merck: 14,1667
  • Sensitiveness: Hygroscopic

Calcium fluoride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:3288
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S37/39
  • RTECS:EW1760000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Toxicity:LD50 i.p. in mice: 2638.27 mg/kg (Stratmann)
  • Storage Condition:Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

Calcium fluoride Customs Data

  • HS CODE:2529210000
  • Customs Data:

    China Customs Code:

    2529210000

Calcium fluoride Pricemore >>

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Calcium fluoride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7789-75-5)Fluorite powder
Order Number:sfd11521
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7789-75-5)Calciumfluoride
Order Number:LE16822;LE1694944
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7789-75-5)Fluorite powder
sfd11521
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7789-75-5)Calciumfluoride
LE16822;LE1694944
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email